Cas no 1261799-70-5 (1-(Chloromethyl)naphthalene-8-acetic acid)

• Product Name: 1-(Chloromethyl)naphthalene-8-acetic acid
• CAS No: 1261799-70-5
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 4797755
• Update Time: 2025-06-13

1-(Chloromethyl)naphthalene-8-acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)naphthalene-8-acetic acid

• Inchi： 1S/C13H11ClO2/c14-8-11-6-2-4-9-3-1-5-10(13(9)11)7-12(15)16/h1-6H,7-8H2,(H,15,16)
• InChI Key： KMSKBDVMGOJUBG-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2=CC=CC(CC(=O)O)=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 1-(Chloromethyl)naphthalene-8-acetic acid

Introduction to 1-(Chloromethyl)naphthalene-8-acetic acid (CAS No. 1261799-70-5)

1-(Chloromethyl)naphthalene-8-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1261799-70-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its naphthalene core substituted with a chloromethyl group and an acetic acid moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 1-(Chloromethyl)naphthalene-8-acetic acid consists of a naphthalene ring system, which is a common structural motif in many biologically active molecules. The presence of the chloromethyl group (–CH₂Cl) at the 1-position and the acetic acid group (–COOH) at the 8-position introduces reactive sites that can be exploited for further functionalization. This dual functionality makes the compound particularly useful in the synthesis of more complex molecules, including potential pharmacophores for novel therapeutic agents.

In recent years, there has been growing interest in exploring the applications of 1-(Chloromethyl)naphthalene-8-acetic acid in medicinal chemistry. Its unique structure allows for diverse chemical modifications, making it a versatile building block for the development of small-molecule drugs. Researchers have been investigating its potential role in the synthesis of inhibitors targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 1-(Chloromethyl)naphthalene-8-acetic acid is its reactivity. The chloromethyl group can participate in nucleophilic addition reactions, while the acetic acid group can undergo esterification or amidation, providing multiple avenues for chemical diversification. These properties have enabled scientists to design and synthesize derivatives with tailored biological activities. For instance, studies have shown that certain derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.

Moreover, the naphthalene core itself is known to be a privileged scaffold in drug discovery due to its ability to interact favorably with biological targets. The aromatic system provides hydrophobic interactions and can be further modulated by substituents to enhance binding affinity. This has led to several research endeavors aimed at developing naphthalene-based drugs with improved pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have also contributed to the exploration of 1-(Chloromethyl)naphthalene-8-acetic acid as a lead compound. Molecular modeling studies have helped predict the binding modes of this compound with various protein targets, providing insights into its potential therapeutic applications. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of derivatives virtual before conducting experimental synthesis.

In addition to its pharmaceutical applications, 1-(Chloromethyl)naphthalene-8-acetic acid has shown promise in materials science. Its ability to undergo polymerization or cross-linking reactions makes it a candidate for developing novel polymers with specific functionalities. Such materials could find applications in coatings, adhesives, or even biodegradable scaffolds for tissue engineering.

The synthesis of 1-(Chloromethyl)naphthalene-8-acetic acid typically involves multi-step organic reactions starting from commercially available naphthalene derivatives. The introduction of the chloromethyl group can be achieved through chlorination followed by nucleophilic substitution, while the acetic acid moiety can be incorporated via oxidation or carboxylation reactions. Optimization of these synthetic routes is crucial to ensure high yields and purity, which are essential for subsequent applications.

Quality control and analytical characterization play a vital role in ensuring the integrity of 1-(Chloromethyl)naphthalene-8-acetic acid throughout its lifecycle. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm molecular structure and assess purity. These analytical methods provide confidence that the compound meets the stringent requirements for use in research and development.

The future prospects for 1-(Chloromethyl)naphthalene-8-acetic acid are promising, with ongoing research aimed at expanding its utility across multiple domains. As our understanding of biological systems continues to evolve, new opportunities will arise for developing innovative therapeutics based on this compound. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in harnessing its full potential.

In conclusion,1-(Chloromethyl)naphthalene-8-acetic acid (CAS No. 1261799-70-5) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for drug discovery and material innovation. As research progresses，this compound is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.